(5-BROMO-2-CHLOROPHENYL)(4-PHENYLPIPERAZINO)METHANONE

• IUPAC Name: (5-bromo-2-chlorophenyl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C17H16BrClN2O/c18-13-6-7-16(19)15(12-13)17(22)21-10-8-20(9-11-21)14-4-2-1-3-5-14/h1-7,12H,8-11H2
• InChI Key: KMGDFJMROBRWCG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C17H16BrClN2O
• Molecular Weight: 379.7 g/mol

Description

(5-BROMO-2-CHLOROPHENYL)(4-PHENYLPIPERAZINO)METHANONE is a complex organic compound that features a bromine and chlorine substituted phenyl group attached to a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-BROMO-2-CHLOROPHENYL)(4-PHENYLPIPERAZINO)METHANONE typically involves the reaction of 5-bromo-2-chlorobenzoyl chloride with 4-phenylpiperazine under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is often stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of automated systems allows for precise control of reaction parameters, leading to higher purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

(5-BROMO-2-CHLOROPHENYL)(4-PHENYLPIPERAZINO)METHANONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones depending on the reaction conditions.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(5-BROMO-2-CHLOROPHENYL)(4-PHENYLPIPERAZINO)METHANONE has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including its use in the development of new drugs.

Industry: Utilized in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of (5-BROMO-2-CHLOROPHENYL)(4-PHENYLPIPERAZINO)METHANONE involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (5-BROMO-2-CHLOROPHENYL)(4-ETHOXYPHENYL)METHANONE
• (5-BROMO-2-CHLOROPHENYL)(4-FLUOROPHENYL)METHANONE

Uniqueness

(5-BROMO-2-CHLOROPHENYL)(4-PHENYLPIPERAZINO)METHANONE is unique due to its specific substitution pattern and the presence of the piperazine ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.